molecular formula C16H22N2O2 B8434220 4-(4-(Pyrrolidin-1-yl)piperidin-1-yl)benzoic acid

4-(4-(Pyrrolidin-1-yl)piperidin-1-yl)benzoic acid

Cat. No. B8434220
M. Wt: 274.36 g/mol
InChI Key: ZAFRPGGNPXBUQA-UHFFFAOYSA-N
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Description

4-(4-(Pyrrolidin-1-yl)piperidin-1-yl)benzoic acid is a useful research compound. Its molecular formula is C16H22N2O2 and its molecular weight is 274.36 g/mol. The purity is usually 95%.
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properties

Product Name

4-(4-(Pyrrolidin-1-yl)piperidin-1-yl)benzoic acid

Molecular Formula

C16H22N2O2

Molecular Weight

274.36 g/mol

IUPAC Name

4-(4-pyrrolidin-1-ylpiperidin-1-yl)benzoic acid

InChI

InChI=1S/C16H22N2O2/c19-16(20)13-3-5-14(6-4-13)18-11-7-15(8-12-18)17-9-1-2-10-17/h3-6,15H,1-2,7-12H2,(H,19,20)

InChI Key

ZAFRPGGNPXBUQA-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)C2CCN(CC2)C3=CC=C(C=C3)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 5 M sodium hydroxide solution (15 mL, 75.0 mmol) was added to a solution of methyl 4-(4-(pyrrolidin-1-yl)piperidin-1-yl)benzoate described in Production Example 8-1 (2.06 g, 7.14 mmol) in tetrahydrofuran (10 mL) and methanol (10 mL). The reaction liquid was stirred at 50° C. for 4 hours. The reaction liquid was cooled to 0° C. and then 5 M hydrochloric acid was dripped until pH reached 1. The liquid mixture was diluted with ethyl acetate. The organic layer was washed with a saturated saline solution and then dried over anhydrous sodium sulfate. The drying agent was separated by filtration and then the filtrate was concentrated under vacuum to obtain the title compound (1.61 g, 82%).
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